Cas no 2229281-61-0 (4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol
• CAS No: 2229281-61-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6455294
• PubChem ID: 165700182
• Update Time: 2025-05-19

4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol
• 2229281-61-0
• 4-[(3-methoxy-2-methylphenyl)methyl]piperidin-4-ol
• EN300-1764182

• Inchi： 1S/C14H21NO2/c1-11-12(4-3-5-13(11)17-2)10-14(16)6-8-15-9-7-14/h3-5,15-16H,6-10H2,1-2H3
• InChI Key： DGWIDZFGHSHYSV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2C)OC)CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol (CAS No. 2229281-61-0)

4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol (CAS No. 2229281-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a piperidine core substituted with a 3-methoxy-2-methylphenyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in medicinal chemistry. 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. These characteristics make it a promising candidate for further exploration in areas such as neuropharmacology and pain management, topics that are currently trending in scientific literature and public discourse.

The compound's CAS No. 2229281-61-0 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. This is particularly important in an era where AI-driven drug discovery and high-throughput screening are revolutionizing the field. Many users searching for this compound are likely interested in its synthetic routes, physicochemical properties, or biological activity, all of which are hot topics in online forums and academic discussions.

From a synthetic perspective, 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol can be prepared through multi-step organic reactions, often involving Grignard reagents or reductive amination techniques. Its methoxy and methyl substituents contribute to its stability and solubility profile, which are essential for formulation development. These attributes align with the growing focus on green chemistry and sustainable synthesis, which are frequently searched terms in the context of modern chemical research.

Another area of interest is the compound's potential structure-activity relationship (SAR) studies. By modifying the piperidine ring or the aromatic moiety, researchers can explore its interactions with various biological targets. This approach is central to precision medicine, a trending topic that emphasizes tailoring therapies based on molecular insights. Given the compound's structural complexity, it may also serve as a scaffold for designing allosteric modulators, a class of compounds gaining traction in drug development.

In summary, 4-(3-methoxy-2-methylphenyl)methylpiperidin-4-ol (CAS No. 2229281-61-0) represents a fascinating intersection of chemistry and pharmacology. Its relevance to contemporary research themes, such as CNS drug discovery and sustainable synthesis, ensures its continued prominence in scientific inquiries. As the field evolves, this compound may unlock new possibilities for addressing unmet medical needs, making it a valuable subject for further investigation.